Sulconazole Nitrate
Sulconazole Nitrate
Sulconazole nitrate is an organic nitrate salt, a conazole antifungal drug and an imidazole antifungal drug.
Sulconazole Nitrate is the nitrate salt form of sulconazole, a synthetic imidazole derivative with antifungal property. Sulconazole nitrate inhibits fungal cytochrome P-450 sterol C-14 alpha-demethylation, resulting in the accumulation of fungal 14 alpha-methyl sterols and inhibition of the synthesis of ergosterol, an important component of the fungal cell membrane. Inhibition of ergosterol synthesis leads to a disruption of cell membrane permeability, and ultimately inhibition of cell wall synthesis. In addition, sulconazole nitrate seems to interfere with the autolytic degradation of fungal DNA and RNA.
SULCONAZOLE NITRATE is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 1985 and is indicated for tinea pedis.
See also: Sulconazole (has active moiety).
Sulconazole Nitrate is the nitrate salt form of sulconazole, a synthetic imidazole derivative with antifungal property. Sulconazole nitrate inhibits fungal cytochrome P-450 sterol C-14 alpha-demethylation, resulting in the accumulation of fungal 14 alpha-methyl sterols and inhibition of the synthesis of ergosterol, an important component of the fungal cell membrane. Inhibition of ergosterol synthesis leads to a disruption of cell membrane permeability, and ultimately inhibition of cell wall synthesis. In addition, sulconazole nitrate seems to interfere with the autolytic degradation of fungal DNA and RNA.
SULCONAZOLE NITRATE is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 1985 and is indicated for tinea pedis.
See also: Sulconazole (has active moiety).
Brand Name:
Vulcanchem
CAS No.:
61318-91-0
VCID:
VC20746410
InChI:
InChI=1S/C18H15Cl3N2S.HNO3/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21;2-1(3)4/h1-9,12,18H,10-11H2;(H,2,3,4)
SMILES:
Array
Molecular Formula:
C18H16Cl3N3O3S
Molecular Weight:
460.8 g/mol
Sulconazole Nitrate
CAS No.: 61318-91-0
Cat. No.: VC20746410
Molecular Formula: C18H16Cl3N3O3S
Molecular Weight: 460.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sulconazole nitrate is an organic nitrate salt, a conazole antifungal drug and an imidazole antifungal drug. Sulconazole Nitrate is the nitrate salt form of sulconazole, a synthetic imidazole derivative with antifungal property. Sulconazole nitrate inhibits fungal cytochrome P-450 sterol C-14 alpha-demethylation, resulting in the accumulation of fungal 14 alpha-methyl sterols and inhibition of the synthesis of ergosterol, an important component of the fungal cell membrane. Inhibition of ergosterol synthesis leads to a disruption of cell membrane permeability, and ultimately inhibition of cell wall synthesis. In addition, sulconazole nitrate seems to interfere with the autolytic degradation of fungal DNA and RNA. SULCONAZOLE NITRATE is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 1985 and is indicated for tinea pedis. See also: Sulconazole (has active moiety). |
|---|---|
| CAS No. | 61318-91-0 |
| Molecular Formula | C18H16Cl3N3O3S |
| Molecular Weight | 460.8 g/mol |
| IUPAC Name | 1-[2-[(4-chlorophenyl)methylsulfanyl]-2-(2,4-dichlorophenyl)ethyl]imidazole;nitric acid |
| Standard InChI | InChI=1S/C18H15Cl3N2S.HNO3/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21;2-1(3)4/h1-9,12,18H,10-11H2;(H,2,3,4) |
| Standard InChI Key | CRKGMGQUHDNAPB-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC(=CC=C1CSC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl.[N+](=O)(O)[O-] |
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